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Introduction

2-Methyl-4-benzyloxybenzaldehyde is an aromatic aldehyde, a class of organic compounds
that are pivotal in the synthesis of a wide array of complex molecules. Its structure, featuring a
benzaldehyde core with methyl and benzyloxy substitutions, makes it a valuable intermediate
in the development of pharmaceuticals and agrochemicals.[1] The aldehyde functional group is
highly reactive and serves as a versatile handle for various chemical transformations, while the
benzyloxy group acts as a protecting group for the phenol, which can be removed in later
synthetic steps. This guide provides a comprehensive overview of its chemical identity,
properties, a representative synthesis protocol, and its potential applications in drug discovery.

Chemical Identity and Synonyms

Accurate identification of chemical compounds is critical in research and development. 2-
Methyl-4-benzyloxybenzaldehyde is known by several names in chemical literature and
databases.
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Identifier Type Value

Primary Name 2-Methyl-4-benzyloxybenzaldehyde
Systematic (IUPAC) Name 2-methyl-4-(phenylmethoxy)benzaldehyde[2]
CAS Number 101093-56-5[1][2]

Molecular Formula C15H1402[1][2]

4-Benzyloxy-2-methylbenzaldehyde[1], 4-
Synonyms Benzyloxy-o-tolualdehyde[2], Benzaldehyde, 2-
methyl-4-(phenylmethoxy)-[2]

EC Number 672-319-9[2]

PubChem CID 2759806][2]

Physicochemical and Safety Data

The following table summarizes key quantitative properties and hazard information for 2-
Methyl-4-benzyloxybenzaldehyde.

Property Value Source

Molecular Weight 226.27 g/mol [2]

White to pale yellow or light
Appearance _ [1]
brown solid/crystal[1]

Purity Typically >95% (GC) [1]

B Soluble in organic solvents like
Solubility _ [1]
ethanol and dichloromethane

H315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements S [2]
eye irritationH335: May cause

respiratory irritation

Experimental Protocols
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The synthesis of 2-Methyl-4-benzyloxybenzaldehyde typically involves the protection of a
hydroxyl group on a precursor molecule. The following is a representative experimental
protocol for its synthesis via Williamson ether synthesis.

Synthesis of 2-Methyl-4-benzyloxybenzaldehyde from 4-Hydroxy-2-methylbenzaldehyde
This protocol is based on established methods for the benzylation of phenols.[3]

Materials:

4-Hydroxy-2-methylbenzaldehyde

e Benzyl bromide

e Potassium carbonate (K2COs), anhydrous

o Acetone or Dimethylformamide (DMF)

e Dichloromethane (DCM)

» Saturated sodium bicarbonate solution

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-Hydroxy-2-methylbenzaldehyde (1.0 equivalent) in acetone or DMF.

o Addition of Base: Add anhydrous potassium carbonate (1.5-2.0 equivalents) to the solution.
The mixture will become a suspension.

o Addition of Alkylating Agent: Add benzyl bromide (1.1-1.2 equivalents) dropwise to the
stirring suspension at room temperature.
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e Reaction: Heat the reaction mixture to reflux (for acetone) or maintain at 60-80 °C (for DMF)
and stir for 4-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC)
until the starting material is consumed.

o Work-up:
o Cool the reaction mixture to room temperature and filter off the potassium carbonate.
o Evaporate the solvent under reduced pressure using a rotary evaporator.
o Dissolve the residue in dichloromethane (DCM) and transfer to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,
and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude 2-Methyl-4-benzyloxybenzaldehyde by column chromatography
on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or
hexanes/ethyl acetate) to yield the final product.

Applications in Drug Discovery and Development

Aromatic aldehydes, such as 2-Methyl-4-benzyloxybenzaldehyde, are crucial building blocks in
medicinal chemistry.[4] The aldehyde group can be readily converted into a variety of other
functional groups or used in condensation reactions to build molecular complexity. Derivatives
of structurally similar benzyloxybenzaldehydes are being investigated for various therapeutic
applications, including as anticancer agents.[4][5] For instance, some benzyloxybenzaldehyde
derivatives have been developed as inhibitors of aldehyde dehydrogenase (ALDH), an enzyme
family overexpressed in certain cancer stem cells.[4]

Below are diagrams illustrating the chemical structure, a general synthesis workflow, and a
conceptual pathway for its use in drug discovery.

Figure 1: Chemical Structure of 2-Methyl-4-benzyloxybenzaldehyde.
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Figure 2: General workflow for the synthesis of 2-Methyl-4-benzyloxybenzaldehyde.
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Figure 3: Conceptual role in a drug discovery workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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